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Compound of Interest

Compound Name: Pent-3-en-2-one

Cat. No.: B7821955 Get Quote

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal procedures for the handling of Pent-
3-en-2-one in a laboratory setting. It is intended for researchers, scientists, and professionals

in drug development to ensure personal safety and minimize environmental impact.

Chemical Identifier:

Name: Pent-3-en-2-one

Synonyms: Methyl propenyl ketone, Ethylidene acetone

CAS Number: 625-33-2

Molecular Formula: C₅H₈O

Hazard Identification and Summary
Pent-3-en-2-one is a flammable liquid that poses several health risks. It is harmful upon skin

contact, causes significant skin and eye irritation, and may lead to respiratory irritation.[1][2][3]

GHS Hazard Classification:

Flammable Liquids: Category 3[2]

Acute Toxicity, Dermal: Category 4[2]
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Skin Corrosion/Irritation: Category 2[1][2]

Serious Eye Damage/Eye Irritation: Category 2[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Pent-3-en-2-one:

Property Value Source

Molecular Weight 84.12 g/mol [4][5]

Boiling Point 122.0 - 122.5 °C [4][6]

Flash Point 10.55 °C (estimated) [5]

Density 0.860 - 0.883 g/cm³ at 20°C [4][7][8]

Vapor Pressure 14.217 - 39.1 mmHg at 25°C [4][6]

Solubility in Water Slightly soluble [4][5]

Solubility in Organic Solvents
Soluble in oil and miscible in

ethanol
[4][5]

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for safely handling Pent-3-en-2-one
throughout its lifecycle in the laboratory.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated area designated for flammable

liquids. The storage area should be away from heat, sparks, and open flames.[9]

Container Integrity: Keep containers tightly closed to prevent the escape of vapors.
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Incompatible Materials: Segregate from strong oxidizing agents.

Security: Store in a locked-up location to restrict access to authorized personnel only.[2][3]

Handling and Use
a. Personal Protective Equipment (PPE) Selection:

The selection of appropriate PPE is critical to minimize exposure. The following diagram

illustrates the decision-making process for PPE selection when handling Pent-3-en-2-one.
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PPE Selection Workflow for Pent-3-en-2-one

Start: Task Involves
Handling Pent-3-en-2-one

Work in a certified
chemical fume hood?

Minimum PPE:
- Safety Goggles (EN 166/NIOSH)

- Nitrile Gloves (EN 374)
- Flame-Retardant Lab Coat

- Closed-Toe Shoes

Yes

STOP!
Do not proceed without a

properly functioning fume hood.

No

Is ventilation inadequate or
are exposure limits exceeded?

Add Full-Face Respirator with
Organic Vapor Cartridge

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Pent-3-en-2-one.
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b. Engineering Controls:

Ventilation: Always handle Pent-3-en-2-one inside a properly functioning chemical fume

hood with a minimum face velocity of 100 feet per minute.[2][7]

Ignition Sources: The work area must be free of all ignition sources, such as open flames,

hot surfaces, and sparks. Use non-sparking tools and explosion-proof equipment.

Static Discharge: Ground and bond all containers and receiving equipment during transfers

to prevent static electricity buildup.

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[2]

c. Handling Procedures:

Don the appropriate PPE as determined by your risk assessment.

Ensure the chemical fume hood is operational.

Ground all equipment before transferring the chemical.

Dispense the required amount of Pent-3-en-2-one slowly to minimize splashing.

Keep the container tightly sealed when not in use.

After handling, wash hands thoroughly with soap and water.[9]

Decontaminate the work area upon completion of the task.

Emergency Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water.[2] If irritation persists, seek medical attention.[2]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[2][3]

Seek immediate medical attention.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2]

Spill Response:

Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated.

Remove all ignition sources.

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, closed container for disposal.[9]

Disposal Plan
Disposal of Pent-3-en-2-one and its contaminated waste must adhere to all federal, state, and

local regulations for hazardous waste.

a. Waste Collection:

Chemical Waste: Collect waste Pent-3-en-2-one in a designated, properly labeled, and leak-

proof container.[7]

Contaminated PPE: Used gloves, lab coats, and other contaminated disposable materials

should be collected in a separate, labeled waste container.

b. Waste Storage:

Store waste containers in a designated satellite accumulation area.

Segregate from incompatible materials, particularly oxidizing agents.[7]

The storage area must be away from ignition sources.[7]
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c. Final Disposal:

Arrange for the collection and disposal of the hazardous waste by a licensed environmental

waste management company.[7]

Do not pour Pent-3-en-2-one down the drain.[7]

Ensure all shipping and transportation regulations are met for the transport of flammable

liquid waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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